Cas no 85352-97-2 (Pyrimido[1,2-a]purin-10(3H)-one,3-(2-deoxy-b-D-erythro-pentofuranosyl)-4,6,7,8-tetrahydro-8-hydroxy-6-methyl-,(6R,8R)-)

Pyrimido[1,2-a]purin-10(3H)-one,3-(2-deoxy-b-D-erythro-pentofuranosyl)-4,6,7,8-tetrahydro-8-hydroxy-6-methyl-,(6R,8R)- structure
85352-97-2 structure
Product Name:Pyrimido[1,2-a]purin-10(3H)-one,3-(2-deoxy-b-D-erythro-pentofuranosyl)-4,6,7,8-tetrahydro-8-hydroxy-6-methyl-,(6R,8R)-
CAS No:85352-97-2
MF:C14H19N5O5
MW:337.331162691116
CID:722087
PubChem ID:128650
Update Time:2025-04-19

Pyrimido[1,2-a]purin-10(3H)-one,3-(2-deoxy-b-D-erythro-pentofuranosyl)-4,6,7,8-tetrahydro-8-hydroxy-6-methyl-,(6R,8R)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimido[1,2-a]purin-10(3H)-one,3-(2-deoxy-b-D-erythro-pentofuranosyl)-4,6,7,8-tetrahydro-8-hydroxy-6-methyl-,(6R,8R)-
    • cyclic 1,N(2)-propanodeoxyguanosine
    • Inchi: 1S/C14H19N5O5/c1-6-2-9(22)19-13(23)11-12(17-14(19)16-6)18(5-15-11)10-3-7(21)8(4-20)24-10/h5-10,20-22H,2-4H2,1H3,(H,16,17)/t6-,7+,8-,9-,10-/m1/s1
    • InChI Key: DKBDYPZFCQIHPX-JDDHQFAOSA-N
    • SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C(N3C(=NC1=2)N[C@H](C)C[C@H]3O)=O)O

Computed Properties

  • Exact Mass: 337.13861872g/mol
  • Monoisotopic Mass: 337.13861872g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 560
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 132Ų
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